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Compound of Interest

P-nitro-N-methylaniline
Compound Name:
hydrochloride

Cat. No.: B12446073

Get Quote

Executive Summary

P-nitro-N-methylaniline (PNMA) is a prominent donor-acceptor conjugated system widely
recognized for its Non-Linear Optical (NLO) properties and utility as a corrosion inhibitor.[1]
While the neutral molecule is the primary active species in photonics, the hydrochloride salt

form (PNMA-HCI) serves as the critical phase for aqueous solubility, purification, and in-situ
corrosion protection in acidic media.[1]

This guide details the dual-utility of PNMA-HCI:

« Corrosion Inhibition: Acting as a cationic surfactant that adsorbs onto mild steel in aggressive
acid environments.

+ Optoelectronic Precursor: Serving as the high-purity intermediate for growing optical-grade
single crystals via controlled neutralization.

Material Profile & Chemical Identity
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Property Specification

Chemical Name p-Nitro-N-methylaniline Hydrochloride

Parent Amine CAS 100-15-2 (Neutral Base)

Molecular Formula C7HsN202[1]-HCI

Molecular Weight 188.61 g/mol (Salt)

Appearance Hygroscopic yellow-to-orange crystalline powder
Solubility High in water/ethanol; Low in non-polar solvents

Kev Functionalit Protonated secondary amine (cationic head),
ey Functionality _
Nitro group (electron acceptor)

Application A: Corrosion Inhibition in Acidic Media

Context: Industrial cleaning (pickling) of steel requires inhibitors to prevent acid from eating the
metal while removing rust.[2] PNMA-HCI forms spontaneously when PNMA is added to
hydrochloric acid (HCI), creating a cationic species that protects the metal.

Mechanistic Insight

In 1.0 M HCI, PNMA exists as a protonated cation. The inhibition mechanism follows a
Langmuir Adsorption Isotherm, where the organic cation adsorbs onto the negatively charged
steel surface (cathodic sites) and the lone pairs of the nitro group interact with vacant d-orbitals
of iron (anodic sites).

Protocol: Electrochemical Impedance Spectroscopy
(EIS) Assessment

Objective: Quantify the inhibition efficiency (IE%) of PNMA-HCI on mild steel.[2][3][4]
Reagents & Equipment:

o Working Electrode: Mild steel coupon (1 cm? exposed area), polished to mirror finish (1200
grit).
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Counter Electrode: Platinum wire.

Reference Electrode: Ag/AgCI (saturated KClI).

Electrolyte: 1.0 M HCI (blank) vs. 1.0 M HCI + PNMA (200-1000 ppm).

Potentiostat/Galvanostat.

Step-by-Step Workflow:

e Solution Preparation: Dissolve p-nitro-N-methylaniline directly into 1.0 M HCI. Note: The
amine converts to the hydrochloride salt immediately upon dissolution.

e OCP Stabilization: Immerse the working electrode in the solution for 30 minutes until the
Open Circuit Potential (OCP) stabilizes (drift < 2 mV/5 min).

e EIS Measurement:
o Frequency Range: 100 kHz to 10 mHz.
o Amplitude: 10 mV AC perturbation.
o Bias: At OCP.
o Tafel Polarization (Optional Validation): Scan £250 mV relative to OCP at 1 mV/s.
Data Analysis: Calculate Inhibition Efficiency (
) using Charge Transfer Resistance (
) derived from the Nyquist plot:

Visualization: Adsorption Mechanism

The following diagram illustrates how the protonated PNMA species blocks corrosive ions.
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Figure 1: Mechanism of PNMA[1]-HCI formation and subsequent adsorption onto mild steel

surfaces.

Application B: Precursor for NLO Single Crystal
Growth

Context:p-Nitro-N-methylaniline is a Second Harmonic Generation (SHG) material.[1] However,
commercial sources are often impure.[1] Growing crystals directly from the hydrochloride salt
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often yields centrosymmetric packing (inactive). Therefore, the salt is used as a purification
intermediate to grow the active neutral crystal.

The "Salt-Purification" Strategy

Neutral organic NLO materials often suffer from occlusion of isomers during synthesis.
Converting the amine to its hydrochloride salt allows for recrystallization from water (where
non-polar impurities are insoluble), followed by re-neutralization to yield ultra-pure material for
crystal growth.

Protocol: Purification and Slow Evaporation Growth

Objective: Grow optical-quality PNMA crystals using the HCl-intermediate route.
Reagents:
e Crude p-nitro-N-methylaniline.[1]
e Concentrated HCI (37%).
e Ammonium Hydroxide (25%).
¢ Solvents: Ethanol, Acetone.[1]
Step-by-Step Workflow:
o Salt Formation (Purification Step 1):
o Dissolve 10g crude PNMA in minimal hot ethanol (60°C).
o Add conc. HCI dropwise until precipitation of yellow PNMA-HCI is complete.[4]

o Cool to 4°C, filter, and wash the salt with cold acetone to remove non-basic organic
impurities.

o Neutralization (Purification Step 2):

o Dissolve the purified salt in deionized water.
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o Slowly add NH4OH while stirring until pH 8-9.

o The bright yellow neutral precipitate forms. Filter and dry.[5]

e Crystal Growth (Slow Evaporation):

o

Prepare a saturated solution of the purified neutral PNMA in acetone at 30°C.

[¢]

Filter through a 0.2 um PTFE membrane into a growth vessel.

[¢]

Cover with a perforated parafilm to control evaporation rate.

[e]

Harvest crystals after 10-14 days.
Characterization Check:

o Powder XRD: Confirm non-centrosymmetric packing (Space group P21 is typical for the
neutral form).

o UV-Vis: Check for optical transparency window (cutoff usually ~450 nm).

Visualization: Purification Workflow
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Figure 2: The "Salt-Switch" purification technique to ensure optical-grade crystal growth.[1]

Application C: Synthesis of Azo-Based Materials

Context: PNMA-HClI is the obligatory intermediate for diazotization. The diazonium salt derived
from it is a precursor for "push-pull* chromophores used in organic photovoltaics and electro-
optic polymers.

Protocol Summary:
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e Slurry Formation: Suspend PNMA-HCI in 0.5 M HCI at 0-5°C.

o Diazotization: Add NaNO: dropwise. The HCI salt ensures the amine is soluble and ready for
attack by the nitrosonium ion.

e Coupling: React the resulting diazonium salt with electron-rich aromatics (e.g.,
dimethylaniline) to form the azo dye.

Summary of Key Parameters

Corrosion Inhibition (Salt Crystal Growth (Neutral

Parameter ) .
in Soln) Solid)

Active Species Cation [C7HaN202]* Neutral Dipole [C7HsN202]

Medium 1.0 M HCI Acetone or Methanol

Concentration 200 — 1000 ppm Saturated Solution

Temp Range 25°C - 60°C 30°C (Constant)

Key Metric Inhibition Efficiency > 90% Optical Transparency & Size
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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